Cas no 591-73-1 (6-Hexadecanol)
6-Hexadecanol structure
Product Name:6-Hexadecanol
6-Hexadecanol Chemical and Physical Properties
Names and Identifiers
-
- 6-Hexadecanol
- hexadecan-6-ol
- 591-73-1
- 6-hydroxyhexadecane
- SCHEMBL378908
- DTXSID60393743
- ADGQOCBSNYMAQS-UHFFFAOYSA-N
- CHEBI:197396
- AKOS014483065
- (Z)-11-hexadecanol
-
- Inchi: 1S/C16H34O/c1-3-5-7-8-9-10-11-13-15-16(17)14-12-6-4-2/h16-17H,3-15H2,1-2H3
- InChI Key: ADGQOCBSNYMAQS-UHFFFAOYSA-N
- SMILES: OC(CCCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 242.26112
- Monoisotopic Mass: 242.261
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
6-Hexadecanol Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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